(2E)-N-[3-(acetylamino)phenyl]-2,3-diphenylprop-2-enamide

• IUPAC Name: (E)-N-(3-acetamidophenyl)-2,3-diphenylprop-2-enamide
• InChI: InChI=1S/C23H20N2O2/c1-17(26)24-20-13-8-14-21(16-20)25-23(27)22(19-11-6-3-7-12-19)15-18-9-4-2-5-10-18/h2-16H,1H3,(H,24,26)(H,25,27)/b22-15+
• InChI Key: GBKSIVFOMJPWGK-PXLXIMEGSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C(=CC2=CC=CC=C2)C3=CC=CC=C3
• Isomeric SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)/C(=C/C2=CC=CC=C2)/C3=CC=CC=C3
• Molecular Formula: C23H20N2O2
• Molecular Weight: 356.4 g/mol

Description

(2E)-N-[3-(acetylamino)phenyl]-2,3-diphenylprop-2-enamide is an organic compound characterized by its complex structure, which includes an acetylamino group, a phenyl group, and a diphenylprop-2-enamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-N-[3-(acetylamino)phenyl]-2,3-diphenylprop-2-enamide typically involves multiple steps. The process begins with the preparation of the acetylamino phenyl precursor. This precursor is then subjected to a series of reactions, including condensation and coupling reactions, to form the final product. Common reagents used in these reactions include acetyl chloride, aniline, and various catalysts to facilitate the coupling process.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis systems can be employed to streamline the production process and reduce costs.

Chemical Reactions Analysis

Types of Reactions

(2E)-N-[3-(acetylamino)phenyl]-2,3-diphenylprop-2-enamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under controlled temperature and pressure.

Substitution: Halogens, nucleophiles, and other reagents under various conditions, depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can result in a wide range of products, including halogenated compounds or other substituted derivatives.

Scientific Research Applications

(2E)-N-[3-(acetylamino)phenyl]-2,3-diphenylprop-2-enamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of (2E)-N-[3-(acetylamino)phenyl]-2,3-diphenylprop-2-enamide involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Cinnamaldehyde: A compound with a similar structure that is used in the flavor and fragrance industry.

Cinnamyl Alcohol: Another related compound with applications in perfumery and organic synthesis.

β-Methylstyrene: A compound used in the production of polymers and resins.

Cinnamic Acid: A compound with applications in the food and pharmaceutical industries.

Uniqueness

(2E)-N-[3-(acetylamino)phenyl]-2,3-diphenylprop-2-enamide is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.